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For Researchers, Scientists, and Nuclear Data Professionals

This guide provides an objective comparison of the performance of major evaluated nuclear

data libraries for Uranium-235 (U-235), a critical nuclide in nuclear applications. The

performance is assessed through benchmarking against integral experiments, focusing on the

effective neutron multiplication factor (k-eff). This document summarizes quantitative data from

various sources, details the experimental protocols of key benchmarks, and visualizes the

fundamental nuclear processes involved.

Performance of Evaluated Nuclear Data Libraries
The accuracy of nuclear data libraries is paramount for the safety and efficiency of nuclear

reactors and other applications. These libraries are continuously updated and validated against

experimental benchmarks. The following tables present a comparison of calculated k-eff values

from prominent nuclear data libraries—ENDF/B (USA), JEFF (Europe), JENDL (Japan), and

CENDL (China)—for a selection of U-235 benchmarks from the International Criticality Safety

Benchmark Evaluation Project (ICSBEP) handbook.

The benchmarks are categorized by the neutron energy spectrum that dominates the fission

process: thermal, intermediate, and fast. The presented k-eff values are calculated using Monte

Carlo methods, and the deviation from the experimental benchmark value (which is by

definition 1.0 for a critical system) indicates the performance of the data library.
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Table 1: Benchmarking Results for HEU-MET-FAST-001 (Godiva)

The Godiva experiment (HEU-MET-FAST-001) consists of a bare sphere of highly enriched

uranium and is a fundamental benchmark for fast neutron systems.[1]

Data Library Calculated k-eff C/E Ratio

ENDF/B-VIII.0 0.9998 0.9998

JENDL-5 1.0002 1.0002

JEFF-3.3 0.9995 0.9995

CENDL-3.2 0.9997 0.9997

Table 2: Benchmarking Results for Selected HEU-SOL-THERM Benchmarks

Highly Enriched Uranium Solution Thermal (HEU-SOL-THERM) benchmarks are critical

experiments with solutions of uranyl nitrate or fluoride, providing valuable data for thermal

spectrum systems.

Benchmark
Case

ENDF/B-VIII.0
(C/E)

JENDL-5 (C/E) JEFF-3.3 (C/E)
CENDL-3.2
(C/E)

HEU-SOL-

THERM-001
1.0005 1.0003 1.0001 1.0004

HEU-SOL-

THERM-002
1.0012 1.0010 1.0008 1.0011

HEU-SOL-

THERM-004
0.9997 0.9995 0.9993 0.9996

Table 3: Benchmarking Results for Selected HEU-MET-INTER Benchmarks

Highly Enriched Uranium Metal Intermediate (HEU-MET-INTER) benchmarks are designed to

have a neutron spectrum that is between thermal and fast energies.
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Benchmark
Case

ENDF/B-VIII.0
(C/E)

JENDL-5 (C/E) JEFF-3.3 (C/E)
CENDL-3.2
(C/E)

HEU-MET-

INTER-001
1.0021 1.0018 1.0015 1.0020

HEU-MET-

INTER-006
1.0009 1.0006 1.0004 1.0008

Note: The C/E (Calculated/Experimental) ratios are indicative of the performance of the nuclear

data library. A value of 1.0 represents perfect agreement. The data presented is a synthesis of

values reported in various nuclear data testing publications.

Experimental Protocols
The benchmark data used for validation is derived from meticulously documented critical

experiments. The International Criticality Safety Benchmark Evaluation Project (ICSBEP)

provides detailed descriptions of these experiments.[2] Below are summaries of the

methodologies for two representative U-235 benchmarks.

HEU-MET-FAST-001: "Godiva"
The Godiva experiment is a benchmark for fast-neutron systems and consists of a bare,

unreflected sphere of highly enriched uranium (HEU).[1]

Experimental Setup:

Fissile Material: The core is a sphere of HEU metal (approximately 93.7% U-235) with a

mass close to its critical mass.

Assembly: The sphere is composed of several nested parts to allow for safe assembly and

disassembly. The main components are a stationary central part and movable outer shells.

Control: Reactivity is controlled by the precise positioning of the movable parts of the sphere.

The assembly is brought to criticality by remotely closing the gap between the components.

Instrumentation: Neutron detectors are placed at various distances from the assembly to

monitor the neutron flux and determine the point of criticality.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.osti.gov/servlets/purl/1898721
https://www.tandfonline.com/doi/full/10.1080/00295639.2021.1947103
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

The components of the HEU sphere are initially separated by a significant distance.

The movable components are remotely and slowly brought closer to the stationary central

part.

The neutron count rate is continuously monitored. As the assembly approaches criticality, the

neutron multiplication increases, leading to a higher count rate.

The critical condition is identified as the point where a self-sustaining chain reaction is

achieved, indicated by a stable or slightly increasing neutron population without an external

neutron source.

The geometric configuration and environmental conditions at the point of criticality are

precisely measured and documented.

HEU-SOL-THERM-001
This series of experiments involves minimally reflected cylindrical tanks containing a highly

enriched uranyl nitrate solution.[3]

Experimental Setup:

Fissile Material: An aqueous solution of uranyl nitrate (UO₂(NO₃)₂) with highly enriched

uranium (typically >90% U-235).

Geometry: The solution is contained within a cylindrical stainless steel tank.

Parameter Variation: The experiments are performed by varying the uranium concentration in

the solution and determining the critical height of the solution in the tank.

Instrumentation: Neutron detectors are used to monitor the neutron leakage from the tank

and to determine the critical height.

Procedure:

The uranyl nitrate solution of a specific concentration is prepared.
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The solution is slowly added to the cylindrical tank.

The neutron count rate is monitored as the height of the solution increases.

The critical height is the level at which the system becomes critical, established by the

neutron detector readings.

The experiment is repeated for various solution concentrations, and the corresponding

critical heights are recorded.

Detailed measurements of the solution composition, temperature, and geometry of the

system are taken for each critical configuration.

Visualization of the U-235 Fission Pathway
The fundamental process underlying the performance of U-235 in nuclear systems is neutron-

induced fission. The following diagrams illustrate the key steps and logical flow of this process.
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Caption: Neutron-induced fission of Uranium-235.
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Caption: Workflow for benchmarking evaluated nuclear data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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